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Compound of Interest

Compound Name: 1,3-Butanedithiol

Cat. No.: B1597265

An In-depth Technical Guide to the Physical Properties of 1,3-Butanedithiol: Boiling Point and
Density

This technical guide provides a comprehensive overview of the key physical properties of 1,3-
butanedithiol, with a specific focus on its boiling point and density. The information is tailored
for researchers, scientists, and professionals in drug development who require precise data
and methodologies for the characterization of chemical compounds.

Quantitative Data Summary

The physical properties of 1,3-butanedithiol are summarized in the table below. For
comparative analysis, the corresponding properties of its oxygen analog, 1,3-butanediol, are
also included. This comparison highlights the influence of sulfur versus oxygen on these
fundamental physical characteristics. Thiols, like 1,3-butanedithiol, exhibit lower boiling points
compared to their alcohol counterparts due to the reduced ability to form strong hydrogen
bonds.[1][2]
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Physical Property 1,3-Butanedithiol 1,3-Butanediol

91-93 °C at 30 mmHg[3] 173

N ) ] ) 203-210 °C at 760 mmHg[5][6]
Boiling Point °C (estimated at atmospheric

[7]

pressure)[4]

Densit 1.052 g/mL (d20/4)[8] 1.023 1.0053 g/cm? at 20 °C[5][9]
ensi

Y g/mL at 25 °C[3] 1.005 g/mL at 25 °C[6]
Molecular Formula CaH10S2[3][8] CaH1002[5][9]
Molecular Weight 122.25 g/mol [3] 90.12 g/mol [9][10]

Experimental Protocols

Accurate determination of physical properties such as boiling point and density is crucial for the
characterization of chemical substances. The following sections detail the standard
experimental methodologies applicable to 1,3-butanedithiol.

Boiling Point Determination using the Thiele Tube
Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a liquid, especially when only a small sample is available.[11]

Apparatus and Materials:

e Thiele tube

Mineral oil or other high-boiling point liquid

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Sample of 1,3-butanedithiol
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Bunsen burner or heating mantle

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: A small amount of 1,3-butanedithiol (approximately 0.5 mL) is placed

into the small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the sample, with the open end submerged in the liquid.

Assembly: The test tube is attached to a thermometer using a rubber band. The bulb of the
thermometer should be level with the bottom of the test tube.

Heating: The entire assembly is placed in a Thiele tube filled with mineral oil, ensuring the
sample is below the oil level. The Thiele tube is then gently heated.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Heating should continue until a continuous and rapid stream
of bubbles is observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[11] This temperature should be recorded, along with the atmospheric pressure.

Density Determination

The density of a liquid can be determined using several methods. A common and accurate

method involves the use of a pycnometer or a specific gravity bottle.

Apparatus and Materials:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

e Analytical balance
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Temperature-controlled water bath

Sample of 1,3-butanedithiol

Distilled water (for calibration)

Acetone or other volatile solvent for cleaning and drying

Procedure:

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,
acetone) and dried completely.

» Weight of Empty Pycnometer: The mass of the clean, dry pycnometer is accurately
measured using an analytical balance.

» Weight of Pycnometer with Water: The pycnometer is filled with distilled water and placed in
a temperature-controlled water bath (e.g., at 20°C or 25°C) until it reaches thermal
equilibrium. The stopper is inserted, and any excess water that emerges from the capillary is
carefully wiped away. The pycnometer is then reweighed.

» Weight of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with
1,3-butanedithiol. The same procedure of thermal equilibration and weighing is followed.

o Calculation: The density of the sample is calculated using the following formula:

Density of Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] /
[(Mass of Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the
specified temperature

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the boiling point
of 1,3-butanedithiol using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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